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Compound of Interest

Compound Name: Elubrixin HCl

CAS No.: 688763-65-7

Cat. No.: B1671189 Get Quote

Core Directive: Biological Potency & Environmental
Stewardship
Elubrixin Hydrochloride (SB-656933) is not merely a chemical reagent; it is a potent, selective

CXCR2 antagonist designed to modulate neutrophil migration and inflammatory responses. As

researchers, we must recognize that the very properties that make this compound valuable—

high receptor affinity (IC50 ~260 nM) and biological stability—render it an environmental

hazard if mishandled.

The Golden Rule of Elubrixin Disposal:

Treat Elubrixin HCl as a high-potency bioactive compound. Dilution is NOT the solution to

pollution. Complete thermal destruction via high-temperature incineration is the only validated

method to ensure the pharmacophore is neutralized.
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Before initiating disposal, you must understand the material's behavior. Elubrixin HCl is a salt

form, implying increased water solubility compared to its free base. This increases the risk of

aquatic contamination if released into drainage systems.

Table 1: Hazardous Profile & Waste Classification
Parameter Specification Operational Implication

Compound Name Elubrixin HCl (SB-656933)
Verify label matches

CAS/Internal ID exactly.

Pharmacology
CXCR2 / IL-8 Receptor

Antagonist

Bioactive; capable of

disrupting aquatic

endocrine/immune systems.

Physical State
White to off-white solid

(Powder)

High inhalation risk during

weighing/transfer.

Solubility
Soluble in Water, DMSO,

Ethanol

Strictly prohibited from drain

disposal.

Hazard Codes
H302 (Harmful if swallowed),

H319 (Eye Irritant)

Requires full mucous

membrane protection.

RCRA Status
Non-listed (treat as

Characteristic Toxic)

Manage as Hazardous

Chemical Waste (Not General

Trash).

Personal Protective Equipment (PPE) Matrix
Standard lab coats are insufficient for potent antagonist handling during waste consolidation.

Respiratory: N95 minimum; P100/HEPA filtered respirator recommended if handling open

powder >10mg.

Dermal: Double nitrile gloves (0.11 mm min thickness). Change outer gloves immediately

after waste sealing.

Ocular: Chemical splash goggles. Safety glasses are inadequate for liquid waste pouring.
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Disposal Workflows: The "Zero-Release" Protocol
A. Solid Waste (Contaminated Consumables)
Applies to: Weigh boats, pipette tips, gloves, and empty vials.

Segregation: Do not mix with general lab trash or biohazard waste (unless contaminated with

biologicals).

Containment: Place all solids directly into a clear, 6-mil polyethylene hazardous waste bag.

Labeling: Tag immediately with "Hazardous Waste - Toxic Solid - Elubrixin HCl."

Secondary Containment: Seal the bag and place it inside a rigid, yellow hazardous waste

drum.

B. Liquid Waste (Stock Solutions & Mother Liquors)
Applies to: Expired DMSO stocks, cell culture media >1µM, and HPLC effluents.

Compatibility Check: Ensure the waste container is HDPE or Glass. Avoid metal containers

due to the acidic nature of the HCl salt.

Segregation:

Stream A (High Concentration): Pure stocks (>1 mM). Collect separately for incineration.

Stream B (Dilute/Aqueous): HPLC waste/media. Can be combined with general "Aqueous

Toxic" waste streams provided no oxidizers (Bleach/Peroxide) are present.

Deactivation Warning:Do NOT use bleach. Oxidizing agents may react with the urea/phenyl

moieties in Elubrixin to form unknown, potentially more toxic byproducts. Thermal destruction

is the only approved deactivation method.

Visualized Protocols (Graphviz)
Diagram 1: Waste Segregation Logic Tree
This decision matrix ensures Elubrixin never enters the municipal water supply.
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FINAL FATE:
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Caption: Logic flow for segregating Elubrixin HCl waste streams to ensure compliance with

RCRA "Cradle-to-Grave" requirements.

Diagram 2: Emergency Spill Response Workflow
In the event of a powder spill or stock solution breakage.

1. ALERT
Notify Lab Personnel

2. PROTECT
Don N95 + Double Gloves

3. CONTAIN
Cover with absorbent pads
(Do not sweep dry powder)

4. CLEAN
Wet wipe with 10% Ethanol

Repeat 3x

5. DISPOSE
All pads into Haz Waste

Click to download full resolution via product page
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Caption: Immediate action protocol for Elubrixin HCl spills. Wet-wiping is critical to prevent

aerosolization of the powder.

Regulatory Compliance & Documentation
Compliance is not optional.[1] As a researcher, you are the "Generator" under EPA guidelines.

RCRA Classification: While Elubrixin is not explicitly P-listed (like Epinephrine), it must be

managed as a Characteristic Hazardous Waste due to its toxicity profile (H302).

Labeling: All waste containers must be labeled with:

Full Chemical Name (No abbreviations).

Start Date of Accumulation.

Hazard Checkbox: "Toxic".[2]

Storage: Store waste containers in a satellite accumulation area (SAA) at or near the point of

generation. Keep containers closed at all times except when adding waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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